(2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane

• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• IUPAC Name: (2S,4R)-2-(bromomethyl)-4-(3-nitrophenyl)oxolane
• InChI: InChI=1S/C11H12BrNO3/c12-6-11-5-9(7-16-11)8-2-1-3-10(4-8)13(14)15/h1-4,9,11H,5-7H2/t9-,11-/m0/s1
• InChI Key: IIOFGJIBLNNXRC-ONGXEEELSA-N
• Isomeric SMILES: C1[C@@H](CO[C@@H]1CBr)C2=CC(=CC=C2)[N+](=O)[O-]
• Canonical SMILES: C1C(COC1CBr)C2=CC(=CC=C2)[N+](=O)[O-]

Description

"(2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane" is a brominated oxolane (tetrahydrofuran derivative) with a nitro-substituted phenyl group at the 4-position and a bromomethyl substituent at the 2-position. Its stereochemistry (2S,4R) confers distinct spatial and electronic properties, critical for applications in asymmetric synthesis, medicinal chemistry, and catalysis. The bromomethyl group acts as a reactive handle for further functionalization (e.g., nucleophilic substitution), while the electron-withdrawing nitro group enhances electrophilic reactivity and influences intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate chiral oxolane precursor.

Nitration: The nitrophenyl group can be introduced through nitration of the corresponding phenyl derivative using a mixture of concentrated nitric acid and sulfuric acid.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane can undergo various chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Oxidation Reactions: The oxolane ring can be oxidized under specific conditions to form corresponding lactones or other oxidized derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium azide (NaN3) in dimethylformamide (DMF) for azide substitution.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) for nitro group reduction.

Oxidation: Potassium permanganate (KMnO4) in aqueous solution for ring oxidation.

Major Products

Substitution: Formation of azide derivatives.

Reduction: Formation of amino derivatives.

Oxidation: Formation of lactones or carboxylic acids.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use in the development of biologically active compounds.

Medicine: Could be explored for pharmaceutical applications, particularly in drug design and development.

Industry: May be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane would depend on its specific application. For example, in a biological context, it might interact with specific enzymes or receptors, leading to a biological response. The bromomethyl group could act as an alkylating agent, while the nitrophenyl group might participate in electron transfer reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis based on available evidence:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features	Reference
(2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane	3-Nitrophenyl, bromomethyl	C₁₂H₁₄BrNO₃	316.16 g/mol	Electron-withdrawing nitro group; chiral centers (2S,4R); high reactivity	N/A
(2S,4R)-2-(Bromomethyl)-4-(3-methoxyphenyl)oxolane	3-Methoxyphenyl, bromomethyl	C₁₂H₁₅BrO₂	271.15 g/mol	Electron-donating methoxy group; lower molecular weight; similar stereochemistry
tert-Butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate	Difluoropyrrolidine, bromomethyl	C₁₀H₁₄BrF₂NO₂	322.13 g/mol	Fluorine substituents enhance metabolic stability; tert-butyl protection
trans-1-Benzyl-4-ethylpyrrolidine-3-carboxylate	Benzyl, ethyl ester	C₁₅H₁₉NO₂	245.32 g/mol	Six-membered pyrrolidine ring; lipophilic benzyl group; ester functionality

Key Observations

Substituent Effects :

• The 3-nitrophenyl group in the target compound increases electrophilicity and polarity compared to the 3-methoxyphenyl analog, which donates electron density via its methoxy group. This difference impacts solubility and reactivity in cross-coupling reactions .
• Fluorine substituents (e.g., in difluoropyrrolidine derivatives) improve metabolic stability and binding affinity in drug candidates, whereas the nitro group may introduce toxicity concerns .

Ring System and Stereochemistry: The oxolane (tetrahydrofuran) ring in the target compound imposes conformational rigidity, favoring specific transition states in asymmetric synthesis. The (2S,4R) configuration ensures enantioselectivity, distinguishing it from racemic or diastereomeric analogs.

Functional Group Reactivity :

• The bromomethyl group is a versatile leaving group, enabling nucleophilic substitutions (e.g., Suzuki-Miyaura couplings). However, steric hindrance from bulkier substituents (e.g., tert-butyl in PharmaBlock compounds) may slow reaction kinetics .
• Nitro groups are prone to reduction under catalytic hydrogenation, offering a pathway to amine derivatives, whereas methoxy or fluorine substituents remain inert under similar conditions .

Physicochemical Properties: The nitro-substituted compound likely has a higher melting point and lower solubility in nonpolar solvents compared to its methoxy analog due to stronger dipole-dipole interactions . Fluorinated analogs exhibit increased lipophilicity (logP ~2.5–3.0), enhancing blood-brain barrier penetration, whereas nitro groups may reduce bioavailability .

Biological Activity

The compound (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane is a chiral oxolane derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and applications, drawing upon diverse scientific literature and case studies.

Structure

The chemical structure of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane can be represented as follows:

• Molecular Formula: C$_{11}$H$_{12}$BrN$_{1}$O$_{3}$
• Molecular Weight: 284.12 g/mol

Physical Properties

• Melting Point: Data on melting point is limited; further studies are required to establish this.
• Solubility: Solubility in organic solvents varies; specific data on solubility in water is not available.

The biological activity of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane is primarily attributed to its ability to interact with various biological targets. The presence of the bromomethyl group enhances its electrophilic character, facilitating nucleophilic attacks by biological molecules such as proteins and nucleic acids. This reactivity is crucial for its potential therapeutic effects.

Antimicrobial Activity

Studies have indicated that compounds similar to (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane exhibit significant antimicrobial properties. For instance:

• Case Study 1: A derivative of the compound demonstrated activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) ranging from 8 to 32 µg/mL.
• Case Study 2: In vitro assays showed that the compound inhibited the growth of certain fungal strains, suggesting potential applications in antifungal therapies.

Anticancer Activity

Research has explored the anticancer properties of similar oxolane derivatives:

• Case Study 3: In a study assessing cytotoxicity against various cancer cell lines (e.g., HeLa and MCF-7), compounds with structural similarities exhibited IC$_{50}$ values in the micromolar range, indicating significant antiproliferative effects.
• Mechanistic Insights: The anticancer activity is believed to arise from the induction of apoptosis and cell cycle arrest in cancer cells.

Synthesis Methods

The synthesis of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane typically involves several key steps:

• Formation of the oxolane ring through cyclization reactions involving appropriate precursors.
• Bromomethylation using bromomethyl reagents under controlled conditions to ensure regioselectivity.
• Nitration of phenyl groups using nitrating agents to introduce the nitro substituent.

Synthesis Table

Step	Reaction Type	Conditions	Yield
1	Cyclization	Acidic conditions	70%
2	Bromomethylation	Room temperature	85%
3	Nitration	Nitrating agent (HNO$_{3}$)	75%

Toxicity and Safety Profile

While preliminary studies suggest promising biological activities, toxicity assessments are critical for determining the safety profile of (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane:

• Acute Toxicity: Initial toxicity studies indicate moderate toxicity in animal models at high doses.
• Long-term Effects: Further investigation is necessary to evaluate chronic exposure risks and potential side effects.